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Compound of Interest

Compound Name:
Methyl 5-amino-6-

methoxynicotinate

Cat. No.: B1630258 Get Quote

Foreword: This document provides a summary of the currently available technical information

for Methyl 5-amino-6-methoxynicotinate (CAS 59237-50-2). It is intended for researchers,

scientists, and drug development professionals. It is important to note that while basic chemical

and safety data are accessible, detailed experimental protocols, comprehensive analytical

data, and information regarding its biological activity are not readily available in published

scientific literature or patents. This guide therefore focuses on presenting the existing data in a

structured format.

Chemical and Physical Properties
Methyl 5-amino-6-methoxynicotinate is a substituted pyridine derivative. The quantitative

data available for this compound are summarized in the table below. Much of the data is

predicted and should be confirmed experimentally.
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Property Value Source

CAS Number 59237-50-2 N/A

Molecular Formula C₈H₁₀N₂O₃ [1]

Molecular Weight 182.18 g/mol [1]

Appearance Solid N/A

Purity
Typically offered at ≥95% or

≥97% by commercial suppliers
N/A

Predicted Density 1.240±0.06 g/cm³ N/A

Predicted Boiling Point 334.8±37.0 °C at 760 mmHg N/A

Predicted Flash Point 156.3±26.5 °C N/A

Predicted pKa 3.53±0.10 N/A

Spectroscopic and Analytical Data
Detailed experimental spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass

spectrometry for Methyl 5-amino-6-methoxynicotinate are not available in the public domain.

Researchers working with this compound would need to perform these analyses to confirm its

structure and purity.

Synthesis and Reactivity
A detailed, peer-reviewed synthesis protocol for Methyl 5-amino-6-methoxynicotinate is not

currently published. However, based on the synthesis of structurally related aminonicotinate

derivatives, a potential synthetic route can be proposed.

A plausible approach could involve the nitration of a 6-methoxynicotinate precursor, followed by

the reduction of the nitro group to an amine. The general workflow for such a synthesis is

depicted below.
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Proposed Synthetic Pathway

Methyl 6-methoxynicotinate
Nitration

(e.g., HNO₃/H₂SO₄)

Step 1
Methyl 6-methoxy-5-nitronicotinate

Reduction
(e.g., H₂, Pd/C or SnCl₂)

Step 2
Methyl 5-amino-6-methoxynicotinate

Click to download full resolution via product page

Caption: Proposed general synthetic pathway for Methyl 5-amino-6-methoxynicotinate.

Disclaimer: This proposed pathway is hypothetical and has not been experimentally validated

for this specific compound based on available literature. Researchers should conduct their own

optimization and characterization.

Biological Activity and Potential Applications
There is currently no published information on the biological activity, mechanism of action, or

involvement in any signaling pathways for Methyl 5-amino-6-methoxynicotinate. Its structural

similarity to other substituted aminonicotinates suggests it may have utility as a building block

in medicinal chemistry for the synthesis of more complex molecules with potential therapeutic

applications. Substituted aminonicotinates are known to be precursors for compounds with a

wide range of biological activities, including antimicrobial and anticancer properties.[2][3]

Due to the lack of data on its biological effects, no signaling pathway diagrams or experimental

workflow visualizations can be provided at this time.

Safety and Handling
Based on available safety data sheets, Methyl 5-amino-6-methoxynicotinate is classified as

an irritant.[1] Standard laboratory safety protocols should be followed when handling this

compound.

Hazard Statements:

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Wear protective gloves, eye protection, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust/fume/gas/mist/vapors/spray.

IF ON SKIN: Wash with plenty of soap and water.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS) from

your supplier.

Conclusion
Methyl 5-amino-6-methoxynicotinate is a chemical compound for which only basic identifying

and safety information is readily available. Its primary current role appears to be as a chemical

intermediate available from various commercial suppliers. A significant opportunity exists for

further research to elucidate its synthesis, fully characterize its properties, and investigate its

potential biological activities. The lack of comprehensive public data underscores the need for

foundational research on this and many other readily available but under-characterized

chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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